
Application Notes and Protocols for Permanent
Seed Implantation in Prostate Brachytherapy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gold-195

Cat. No.: B1194844 Get Quote

A Note on Gold-195: Extensive review of current and historical medical literature reveals no

evidence of Gold-195 (Au-195) being used for seed implantation in prostate brachytherapy.

While the radioactive isotope Gold-198 was used historically, it has been largely superseded by

other isotopes due to factors including radiation safety and clinical outcomes.[1][2] The

following application notes and protocols detail the established methods for low-dose-rate

(LDR) prostate brachytherapy using the most commonly employed radioactive seeds: Iodine-

125 (¹²⁵I), Palladium-103 (¹⁰³Pd), and Cesium-131 (¹³¹Cs).

Introduction to Prostate Brachytherapy with
Permanent Seed Implantation
Prostate brachytherapy is a form of internal radiation therapy where small, radioactive sources

(seeds) are permanently placed within the prostate gland to deliver a concentrated dose of

radiation directly to the cancerous tissue while minimizing exposure to surrounding healthy

organs such as the bladder and rectum.[3][4] This technique, also known as low-dose-rate

(LDR) brachytherapy, is a well-established and effective treatment option for patients with

localized prostate cancer, particularly those with low to favorable intermediate-risk disease.[5]

[6]

The primary goal of LDR prostate brachytherapy is to deliver a sufficiently high dose of

radiation to eradicate cancerous cells. The choice of isotope depends on various factors,

including the tumor's characteristics and the physician's preference. The seeds emit radiation
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over several months as their radioactivity decays, and they remain in the prostate permanently.

[3]

Isotope Characteristics and Selection
The selection of the radioisotope is a critical step in treatment planning. The most commonly

used isotopes for permanent prostate brachytherapy are Iodine-125, Palladium-103, and

Cesium-131.[5] Their physical properties are summarized in the table below.

Isotope Half-Life Average Energy
Prescribed Dose

(Monotherapy)

Iodine-125 (¹²⁵I) 59.4 days 28 keV 145 Gy

Palladium-103 (¹⁰³Pd) 17.0 days 21 keV 125 Gy

Cesium-131 (¹³¹Cs) 9.7 days 29 keV 115 Gy

Data sourced from multiple clinical guidelines and comparative studies.[7]

Experimental Protocols: A Step-by-Step Guide
The process of prostate brachytherapy using permanent seed implantation can be broken

down into several key stages, from patient selection to post-implant evaluation.

Patient Selection
Appropriate patient selection is crucial for successful outcomes. Generally, ideal candidates for

LDR brachytherapy as monotherapy present with:

Clinically localized prostate cancer (Stage T1-T2a)

Gleason score ≤ 6

Prostate-Specific Antigen (PSA) level < 10 ng/mL

Good urinary function (IPSS < 12)

Prostate volume typically between 20 and 60 cc
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For patients with intermediate or high-risk disease, brachytherapy may be used in combination

with external beam radiation therapy (EBRT).[6]

Pre-Implantation Planning
The objective of this phase is to create a detailed, patient-specific plan for the placement of the

radioactive seeds.

Volume Study: A transrectal ultrasound (TRUS) is performed to acquire detailed images of

the prostate gland.[3] These images are used to determine the precise size and shape of the

prostate, which is essential for calculating the number and placement of the seeds.

Dosimetry Planning: Specialized software is used to create a three-dimensional model of the

prostate. The radiation oncologist and medical physicist then develop a treatment plan that

specifies the exact location for each seed to ensure optimal dose distribution to the prostate

while minimizing radiation to the urethra, bladder, and rectum.[8]

Implantation Procedure
The seed implantation is a minimally invasive surgical procedure performed under anesthesia.

Anesthesia: The patient is typically given spinal or general anesthesia.

Positioning and Imaging: The patient is placed in the lithotomy position. A TRUS probe is

inserted into the rectum to provide real-time imaging of the prostate.

Template and Needle Insertion: A template grid is placed against the perineum (the area

between the scrotum and anus).[3] Thin, hollow needles are then inserted through the

template and into the prostate, guided by the live ultrasound images.

Seed Deposition: The radioactive seeds are deposited into the prostate through the needles

according to the pre-determined treatment plan.[3] The needles are then withdrawn, leaving

the seeds in place. Typically, between 50 and 100 seeds are implanted.[9]

Catheterization: A urinary catheter may be placed to help with urination during recovery.[9]

Post-Implantation Dosimetry
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Approximately 30 days after the procedure, a CT scan or MRI is performed. This allows the

clinical team to verify the final placement of the seeds and confirm that the actual radiation

dose delivered to the prostate matches the treatment plan. Adjustments are rarely necessary

but this step is crucial for quality assurance.

Quantitative Data and Clinical Outcomes
The effectiveness of prostate brachytherapy is well-documented, with high rates of cancer

control and long-term survival.

Outcome Measure Iodine-125 Palladium-103 Cesium-131

5-Year Biochemical

Control
>85% >85%

Comparable to I-125

& Pd-103

10-Year Overall

Survival
>85% >85%

Long-term data still

maturing

Common Side Effects
Urinary irritation,

erectile dysfunction

Urinary irritation,

erectile dysfunction

Potentially shorter

duration of urinary

symptoms

Biochemical control is typically defined as the absence of a rise in PSA levels after treatment.

Data is aggregated from multiple large-scale studies.[6][10]

Visualizing the Workflow and Logical Relationships
The following diagrams illustrate the key processes in prostate brachytherapy with permanent

seed implantation.

Pre-Treatment Treatment Post-Treatment

Patient Selection Volume Study (TRUS) Dosimetry Planning Seed Implantation Post-Implant Dosimetry Long-Term Follow-Up

Click to download full resolution via product page
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Caption: A high-level workflow diagram illustrating the sequential stages of prostate

brachytherapy from patient selection to long-term follow-up.
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Caption: A detailed flowchart of the intraoperative steps involved in the permanent seed

implantation procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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